![molecular formula C19H14FN5O B2462045 3-(3-fluorophenyl)-6-[(E)-3-phenylprop-2-enyl]triazolo[4,5-d]pyrimidin-7-one CAS No. 872590-46-0](/img/structure/B2462045.png)
3-(3-fluorophenyl)-6-[(E)-3-phenylprop-2-enyl]triazolo[4,5-d]pyrimidin-7-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-fluorophenyl)-6-[(E)-3-phenylprop-2-enyl]triazolo[4,5-d]pyrimidin-7-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as "FPTP" and is a member of the triazolopyrimidine family of compounds.
Scientific Research Applications
Antimicrobial and Anticancer Applications
Compounds with structures similar to 3-(3-fluorophenyl)-6-[(E)-3-phenylprop-2-enyl]triazolo[4,5-d]pyrimidin-7-one have been synthesized and evaluated for their antimicrobial and anticancer activities. For instance, derivatives of pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidin-5-one exhibited excellent antimicrobial activity against a range of microorganisms, indicating their potential as antimicrobial agents (Farghaly & Hassaneen, 2013). Similarly, [1,2,4]triazolo[1,5-a]pyrimidines have been studied for their unique mechanism of tubulin inhibition, presenting a class of anticancer agents with promising efficacy in overcoming multidrug resistance in cancer treatment (Zhang et al., 2007).
Neurological and Cognitive Disorders
Compounds based on triazolo[4,5-d]pyrimidin-7-one scaffolds have also been explored for their pharmacological potential in treating cognitive impairment associated with neurodegenerative and neuropsychiatric diseases. A notable example includes a series of 3-aminopyrazolo[3,4-d]pyrimidinones designed as phosphodiesterase 1 (PDE1) inhibitors, demonstrating significant in vivo efficacy and currently being considered for clinical development to address cognitive deficits and other central nervous system disorders (Li et al., 2016).
Supramolecular Chemistry
The dihydropyrimidine-2,4-(1H,3H)-dione functionality, closely related to the triazolo[4,5-d]pyrimidin-7-one core, has been utilized in novel crown-containing hydrogen-bonded supramolecular assemblies. These studies demonstrate the compound's applicability in developing new materials with unique properties, such as enhanced hydrogen bonding capability for creating two-dimensional and three-dimensional networks in solid-state structures (Fonari et al., 2004).
Mechanism of Action
Mode of Action
It is known that triazolo[4,5-d]pyrimidine derivatives have shown promising antitumor activities . The compound’s interaction with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
It is known that triazolo[4,5-d]pyrimidine derivatives have shown antitumor activities against several human cancer cell lines
Result of Action
It is known that triazolo[4,5-d]pyrimidine derivatives have shown antitumor activities against several human cancer cell lines .
properties
IUPAC Name |
3-(3-fluorophenyl)-6-[(E)-3-phenylprop-2-enyl]triazolo[4,5-d]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14FN5O/c20-15-9-4-10-16(12-15)25-18-17(22-23-25)19(26)24(13-21-18)11-5-8-14-6-2-1-3-7-14/h1-10,12-13H,11H2/b8-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYFDUAVWFRDONB-VMPITWQZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CCN2C=NC3=C(C2=O)N=NN3C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/CN2C=NC3=C(C2=O)N=NN3C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.